Cas no 2503202-91-1 (6,6-difluoro-decahydroquinoline hydrochloride, Mixture of diastereomers)

• Product Name: 6,6-difluoro-decahydroquinoline hydrochloride, Mixture of diastereomers
• CAS No: 2503202-91-1
• MF: C₉H₁₆ClF₂N
• MW: 211.679848670959
• MDL: MFCD32859954
• CID: 5458605
• PubChem ID: 154857229
• Update Time: 2025-05-21

6,6-difluoro-decahydroquinoline hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6,6-difluorodecahydro-, hydrochloride (1:1)
• 6,6-Difluoro-2,3,4,4a,5,7,8,8a-octahydro-1H-quinoline;hydrochloride
• 2503202-91-1
• Z4609153358
• 6,6-difluoro-decahydroquinoline hydrochloride
• EN300-27115404
• 6,6-difluoro-decahydroquinoline hydrochloride, Mixture of diastereomers

• MDL： MFCD32859954
• Inchi： 1S/C9H15F2N.ClH/c10-9(11)4-3-8-7(6-9)2-1-5-12-8;/h7-8,12H,1-6H2;1H
• InChI Key： QDZHFRRGSFFYOP-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC2C(CCCN2)C1)F

Computed Properties

• Exact Mass: 211.0939335g/mol
• Monoisotopic Mass: 211.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 6,6-difluoro-decahydroquinoline hydrochloride, Mixture of diastereomers

6,6-Difluoro-decahydroquinoline Hydrochloride (CAS No. 2503202-91-1): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical and chemical research, 6,6-difluoro-decahydroquinoline hydrochloride (CAS No. 2503202-91-1) has emerged as a compound of significant interest. This mixture of diastereomers is a fluorinated derivative of decahydroquinoline, a structural motif frequently encountered in bioactive molecules. The introduction of fluorine atoms at the 6-position imparts unique physicochemical properties, making this compound a valuable building block in drug discovery and material science.

The 6,6-difluoro modification is particularly noteworthy due to fluorine's ability to influence lipophilicity, metabolic stability, and binding affinity – key parameters in medicinal chemistry. Researchers are actively exploring this hydrochloride salt form for its improved solubility and crystallinity compared to the free base. Recent publications highlight its utility in the synthesis of fluorinated heterocycles, a class of compounds gaining traction in the development of CNS-active pharmaceuticals.

From a synthetic chemistry perspective, the decahydroquinoline scaffold presents interesting challenges and opportunities. The diastereomeric mixture nature of this compound opens doors for stereoselective transformations, a hot topic in asymmetric synthesis. Pharmaceutical companies are particularly interested in how the difluoro substitution pattern affects the conformational preferences of the saturated ring system, as this can dramatically impact biological activity.

Analytical characterization of CAS 2503202-91-1 typically involves advanced techniques such as chiral HPLC for diastereomer resolution and 19F NMR spectroscopy to study the fluorine environment. The compound's stability profile has been extensively studied, with particular attention to its behavior under various pH conditions – crucial information for formulation scientists working on drug delivery systems.

In material science applications, the 6,6-difluoro-decahydroquinoline core has shown promise as a precursor for fluorinated liquid crystals and electronic materials. The electron-withdrawing effect of the fluorine atoms modifies the electronic properties of the aromatic system, making derivatives of this compound interesting candidates for organic semiconductors.

The pharmaceutical industry's growing focus on fluorine-containing drugs (currently representing about 20-30% of all pharmaceuticals) has driven increased demand for building blocks like 6,6-difluoro-decahydroquinoline hydrochloride. Its appearance in recent patent literature suggests potential applications in neurology and inflammation research, though specific therapeutic indications remain proprietary information.

From a regulatory perspective, proper handling and characterization of diastereomeric mixtures is essential for compliance with quality standards. The scientific community continues to develop improved methods for the synthesis and purification of this compound, with recent advances in continuous flow chemistry showing particular promise for scale-up.

Environmental considerations of fluorinated compounds have prompted researchers to study the biodegradation pathways of molecules like 6,6-difluoro-decahydroquinoline. While the carbon-fluorine bond is generally stable, recent studies suggest certain microbial systems can metabolize such structures, addressing concerns about environmental persistence.

The future outlook for CAS 2503202-91-1 appears promising, with several research groups investigating its potential as a key intermediate in the synthesis of novel fluorinated compounds. As the pharmaceutical industry continues to embrace fluorine chemistry, demand for specialized building blocks like this hydrochloride salt is expected to grow steadily in coming years.